4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one

• Molecular Formula: C23H24N4O3S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: 4-[4-[4-(4-phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonylphenyl]pyrrolidin-2-one
• InChI: InChI=1S/C23H24N4O3S2/c28-22-14-19(15-24-22)17-6-8-20(9-7-17)32(29,30)27-12-10-26(11-13-27)23-25-21(16-31-23)18-4-2-1-3-5-18/h1-9,16,19H,10-15H2,(H,24,28)
• InChI Key: OWFZDNSCYTYLRY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC(=CS2)C3=CC=CC=C3)S(=O)(=O)C4=CC=C(C=C4)C5CC(=O)NC5

Description

4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one, also known as Pimozide, is a potent antipsychotic drug that is used to treat schizophrenia and Tourette's syndrome. Pimozide is a member of the diphenylbutylpiperidine class of antipsychotic drugs, which also includes haloperidol and fluspirilene. Pimozide was first synthesized in the 1960s and has been used clinically since the 1970s.

Mechanism of Action

4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one works by blocking dopamine receptors in the brain. Dopamine is a neurotransmitter that is involved in the regulation of mood, behavior, and cognition. By blocking dopamine receptors, this compound reduces the activity of dopamine in the brain, which can help to reduce the symptoms of schizophrenia and Tourette's syndrome.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been shown to reduce the activity of dopamine in the brain, which can help to reduce the symptoms of schizophrenia and Tourette's syndrome. This compound can also cause side effects, such as sedation, weight gain, and movement disorders.

Advantages and Limitations for Lab Experiments

4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one has several advantages and limitations for lab experiments. One advantage is that it has been extensively studied for its antipsychotic properties, which makes it a useful tool for studying the neurobiology of schizophrenia and other psychiatric disorders. One limitation is that it can cause side effects, such as sedation, weight gain, and movement disorders, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one. One direction is the development of new antipsychotic drugs that are more effective and have fewer side effects than this compound. Another direction is the study of the neurobiology of schizophrenia and other psychiatric disorders, which may lead to the development of new treatments. Finally, the study of this compound may also lead to a better understanding of the dopamine system in the brain, which is involved in many aspects of behavior and cognition.

Synthesis Methods

The synthesis of 4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one involves several steps. The first step is the synthesis of 4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidine, which is then converted to this compound by a cyclization reaction. The synthesis of 4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidine involves the reaction of 1,3-thiazole-2-amine with 1,4-dibromo-2-butene to give 4-(2-butenyl)-1,3-thiazole-2-amine. This intermediate is then reacted with 4-(4-aminophenyl)sulfonylphenylboronic acid to give 4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidine.

Scientific Research Applications

4-(4-{[4-(4-Phenyl-1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}phenyl)pyrrolidin-2-one has been extensively studied for its antipsychotic properties. It has been shown to be effective in the treatment of schizophrenia and Tourette's syndrome. This compound works by blocking dopamine receptors in the brain, which reduces the activity of dopamine, a neurotransmitter that is involved in the regulation of mood, behavior, and cognition. This compound has also been studied for its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and obsessive-compulsive disorder.